Cas no 439108-75-5 (4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno1,2-bpyridine-3-carbonitrile)

• Product Name: 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno1,2-bpyridine-3-carbonitrile
• CAS No: 439108-75-5
• MDL: MFCD03012704
• CID: 4651569
• Update Time: 2025-06-13

4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno1,2-bpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(4-CHLOROPHENYL)-2-METHYL-5-OXO-4,5-DIHYDRO-1H-INDENO[1,2-B]PYRIDINE-3-CARBONITRILE
• 1H-Indeno[1,2-b]pyridine-3-carbonitrile, 4-(4-chlorophenyl)-4,5-dihydro-2-methyl-5-oxo-
• 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno1,2-bpyridine-3-carbonitrile

• MDL： MFCD03012704

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno1,2-bpyridine-3-carbonitrile

Introduction to 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile (CAS No. 439108-75-5)

4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile (CAS No. 439108-75-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of indenopyridines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, including the presence of a chlorophenyl group, a methyl group, and a cyano group, contribute to its distinctive chemical and biological properties.

The synthesis of 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile typically involves multi-step reactions, often starting from readily available starting materials such as aromatic compounds and nitriles. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications. The synthetic route often involves the formation of an intermediate indenopyridine scaffold followed by functional group modifications to introduce the desired substituents.

In terms of its biological activity, 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile has been extensively studied for its potential as an anticancer agent. Research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways that are crucial for cancer cell survival and proliferation. For instance, studies have demonstrated that this compound can induce apoptosis by disrupting the mitochondrial membrane potential and activating caspase cascades.

Beyond its anticancer properties, 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile has also shown promise in other therapeutic areas. For example, it has been investigated for its anti-inflammatory effects and its potential to modulate immune responses. Preclinical studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile have also been evaluated to assess its suitability for clinical development. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile in animal models. However, further optimization may be necessary to improve its solubility and metabolic stability. Ongoing research is focused on developing prodrugs or nanoparticle formulations to enhance the delivery and efficacy of this compound.

In addition to its therapeutic potential, 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile has been used as a tool compound in chemical biology studies to probe the function of specific cellular targets. Its ability to selectively bind to certain proteins or enzymes makes it a valuable probe for understanding complex biological processes. For instance, it has been used to study the role of specific kinases in signal transduction pathways and to identify novel targets for drug discovery.

The safety profile of 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile is another critical aspect being investigated. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses with minimal side effects. However, more extensive safety evaluations are required before it can be advanced to clinical trials. These studies will help to identify any potential toxicities or adverse reactions that may arise from long-term use.

In conclusion, 4-(4-Chlorophenyl)-2-methyl-5-oxo-4,5-dihydro-1H-indeno[1,2-b]pyridine-3-carbonitrile (CAS No. 439108-75-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research efforts are focused on optimizing its properties and evaluating its safety profile to bring this compound closer to clinical use.